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Compound of Interest

Compound Name:
Ethyl 3-(2-bromophenyl)-3-

oxopropanoate

Cat. No.: B1273624 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl 3-(2-bromophenyl)-3-
oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 3-(2-
bromophenyl)-3-oxopropanoate, a key reagent in various synthetic applications. Adherence

to these guidelines is crucial for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
Ethyl 3-(2-bromophenyl)-3-oxopropanoate is classified as a hazardous substance. The

primary routes of exposure are inhalation, skin contact, and eye contact.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Signal Word: Warning[2][3]

Pictogram:

GHS07 (Exclamation Mark)[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented in the table below. This

data is essential for the safe design of experiments and for responding to accidental releases.

Property Value Source

Molecular Formula C₁₁H₁₁BrO₃ [2][4]

Molecular Weight 271.11 g/mol [2][4]

Appearance Yellow to orange liquid [2]

Boiling Point 116 °C at 0.4 Torr [2]

Density 1.417 g/mL at 25 °C [2]

Refractive Index n20/D 1.5545 [2]

Flash Point >230 °F (>110 °C) [2]

Storage Temperature
Room temperature, sealed in

dry conditions
[2]

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed methodologies for handling Ethyl 3-(2-bromophenyl)-3-oxopropanoate are critical.

The following protocols are based on established laboratory safety standards for irritant and

harmful chemicals.

Standard Handling Protocol
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This protocol outlines the routine procedures for using Ethyl 3-(2-bromophenyl)-3-
oxopropanoate in a laboratory setting.

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that a safety shower and eyewash station are accessible and unobstructed.

Assemble all necessary personal protective equipment (PPE) as detailed in Section 4.

Prepare all necessary labware and reagents before handling the compound.

Handling:

Conduct all manipulations of the compound within a certified chemical fume hood to

minimize inhalation exposure.[1]

Avoid direct contact with skin and eyes.[5]

Use compatible labware (e.g., glass, PTFE) to prevent degradation of the container and

contamination of the reagent.

When transferring, pour carefully to avoid splashing. Use a funnel for transfers into

containers with narrow openings.

Keep the container tightly closed when not in use.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Clean the work area in the fume hood to remove any potential contamination.

Dispose of contaminated waste in a designated, labeled hazardous waste container.[1]

Accidental Release (Spill) Protocol
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Immediate and appropriate response to a spill is critical to prevent exposure and further

contamination.

Evacuation and Notification:

Immediately alert personnel in the vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the laboratory and notify the

appropriate safety personnel.

Containment and Cleanup:

For minor spills within a fume hood, ensure proper PPE is worn.

Contain the spill using an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent.[5]

Do not use combustible materials, such as paper towels, to absorb the spill.

Carefully collect the absorbent material and spilled substance using non-sparking tools

and place it into a suitable, labeled container for hazardous waste disposal.[5]

Decontamination:

Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed

by a thorough wash with soap and water.

Dispose of all cleaning materials as hazardous waste.

First Aid Measures
In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air and keep

them at rest in a position comfortable for

breathing. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash the

affected area with soap and water. Seek

immediate medical attention.[1][4]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Ethyl 3-(2-bromophenyl)-3-
oxopropanoate.

Eye Protection: Chemical safety goggles or a face shield are required.[1]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

any signs of degradation or puncture before use.

Body Protection: A laboratory coat is required. For larger quantities or in situations with a

higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[1]

Respiratory Protection: All handling should occur in a fume hood. If a fume hood is not

available or in the case of a large spill, a NIOSH-approved respirator with an organic vapor
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cartridge may be necessary.

Storage and Stability
Proper storage is essential for maintaining the integrity of the compound and ensuring safety.

Storage Conditions: Store in a tightly closed container in a dry, well-ventilated area.[1][6]

Keep away from incompatible materials.

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

and hydrogen bromide.[1]

Disposal Considerations
Dispose of Ethyl 3-(2-bromophenyl)-3-oxopropanoate and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. Contact a

licensed professional waste disposal service for disposal.[4]

Visual Guides
The following diagrams illustrate key safety workflows for handling Ethyl 3-(2-
bromophenyl)-3-oxopropanoate.
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Preparation

Handling

Post-Handling

Verify Fume Hood & Eyewash

Don Appropriate PPE

Gather Materials & Reagents

Work Inside Fume Hood

Avoid Skin/Eye Contact

Keep Container Closed

Dispose of Hazardous Waste

Clean Work Area

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of Ethyl 3-(2-bromophenyl)-3-
oxopropanoate.
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Spill Occurs

Alert Others & Evacuate if Necessary

Don Spill Response PPE

Contain Spill with Inert Absorbent

Collect Waste into Labeled Container

Decontaminate Spill Area

Dispose of all materials as Hazardous Waste

Click to download full resolution via product page

Caption: A step-by-step procedure for responding to a spill of Ethyl 3-(2-bromophenyl)-3-
oxopropanoate.
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Required Personal Protective Equipment

Ethyl 3-(2-bromophenyl)-3-oxopropanoate

Chemical Safety Goggles / Face Shield

Chemical Resistant Gloves (Nitrile)

Lab Coat / Chemical Apron

Work in Fume Hood

Click to download full resolution via product page

Caption: A guide to the mandatory personal protective equipment for handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling of Ethyl 3-(2-bromophenyl)-3-
oxopropanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273624#safety-and-handling-of-ethyl-3-2-
bromophenyl-3-oxopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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